Cas no 1261853-23-9 (2-Hydroxy-5-(trifluoromethyl)benzyl chloride)

• Product Name: 2-Hydroxy-5-(trifluoromethyl)benzyl chloride
• CAS No: 1261853-23-9
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 4981976
• Update Time: 2025-06-09

2-Hydroxy-5-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C8H6ClF3O/c9-4-5-3-6(8(10,11)12)1-2-7(5)13/h1-3,13H,4H2
• InChI Key： CDWQZJNPQUYSJJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(F)(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on 2-Hydroxy-5-(trifluoromethyl)benzyl chloride

Introduction to 2-Hydroxy-5-(trifluoromethyl)benzyl chloride (CAS No. 1261853-23-9)

2-Hydroxy-5-(trifluoromethyl)benzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261853-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzyl chlorides, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of both hydroxyl and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable building block for medicinal chemistry applications.

The structural features of 2-Hydroxy-5-(trifluoromethyl)benzyl chloride contribute to its reactivity and utility in synthetic chemistry. The hydroxyl group (-OH) can participate in hydrogen bonding interactions, while the trifluoromethyl (-CF₃) group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These characteristics have positioned this compound as a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing trifluoromethyl groups. The -CF₃ moiety is known to modulate enzyme activity and binding affinity, making it a favored substitution pattern in drug candidates targeting neurological disorders, inflammatory diseases, and cancer. For instance, studies have demonstrated that trifluoromethylated aromatic compounds exhibit enhanced binding to biological targets such as kinases and proteases, which are key players in disease pathogenesis.

2-Hydroxy-5-(trifluoromethyl)benzyl chloride has been employed in several synthetic protocols aimed at generating structurally diverse molecules with therapeutic relevance. One notable application is its use as an intermediate in the preparation of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this benzyl chloride derivative into drug candidates, researchers can fine-tune the pharmacokinetic properties of the final compounds, improving their efficacy and selectivity.

Moreover, the compound has found utility in the synthesis of protease inhibitors, which are essential for treating viral infections and metabolic disorders. The hydroxyl group in 2-Hydroxy-5-(trifluoromethyl)benzyl chloride allows for further functionalization via etherification or esterification reactions, enabling the creation of complex molecular architectures. These modifications can enhance the solubility and bioavailability of drug candidates, thereby improving their clinical performance.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline drug discovery processes. 2-Hydroxy-5-(trifluoromethyl)benzyl chloride serves as a versatile intermediate that facilitates the rapid assembly of novel molecules using techniques such as palladium-catalyzed cross-coupling reactions. These reactions allow for the efficient construction of carbon-carbon bonds, which are fundamental to many biologically active compounds.

Recent advancements in computational chemistry have further enhanced the utility of 2-Hydroxy-5-(trifluoromethyl)benzyl chloride. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, providing insights into its potential as a lead compound for drug development. Such computational approaches complement experimental efforts by predicting binding affinities and optimizing molecular properties before costly synthesis rounds.

The synthesis of 2-Hydroxy-5-(trifluoromethyl)benzyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, functional group interconversion, and purification techniques to ensure high chemical purity. The presence of sensitive functional groups necessitates careful handling under controlled conditions to prevent degradation or side reactions.

In conclusion, 2-Hydroxy-5-(trifluoromethyl)benzyl chloride (CAS No. 1261853-23-9) represents a significant asset in pharmaceutical research due to its structural versatility and pharmacological relevance. Its applications span across various therapeutic areas, particularly in the development of kinase inhibitors and protease inhibitors. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain a cornerstone in medicinal chemistry endeavors.